BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Edivoxetine Hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Edivoxetine Hydrochloride

Cat. No.: B579997

Essential Safety and Handling Guide for
Edivoxetine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Edivoxetine Hydrochloride in a laboratory setting. The
following information is designed to ensure the safe management of this compound, minimizing
exposure risks and promoting a secure research environment.

l. Personal Protective Equipment (PPE)

When handling Edivoxetine Hydrochloride, a comprehensive approach to personal protection
is mandatory to prevent accidental exposure. The selection of PPE should be based on a
thorough risk assessment of the specific procedures being undertaken.

Core PPE Requirements:

e Gloves: Two pairs of chemotherapy-grade gloves that meet the American Society for Testing
and Materials (ASTM) D6978 standard should be worn.[1][2] The inner glove should be worn
under the cuff of the gown, and the outer glove should be worn over the cuff.[2] Gloves must
be changed regularly, at least hourly, or immediately if they are torn, punctured, or
contaminated.[2]
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o Gown: A disposable, low-permeability, lint-free gown with a solid front, long sleeves, and
tight-fitting cuffs is required.[2]

» Eye and Face Protection: Safety glasses with side shields are the minimum requirement. For
procedures with a risk of splashing or aerosol generation, a face shield or goggles should be
used.

o Respiratory Protection: For handling the powder form of Edivoxetine Hydrochloride outside
of a containment primary engineering control (C-PEC), such as a chemical fume hood, a
NIOSH-approved respirator is necessary to prevent inhalation.[1]

e Shoe Covers: Disposable shoe covers should be worn to prevent the tracking of
contaminants out of the handling area.

Il. Health and Safety Data Summary

Edivoxetine Hydrochloride presents several health hazards that necessitate careful handling.
Below is a summary of its key safety information.
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o L Precautionary
Hazard Category Description GHS Classification
Statements

P264: Wash skin
thoroughly after
handling. P270: Do
not eat, drink or
smoke when using
o Harmful if swallowed. this product. P301 +
Acute Toxicity (Oral) Category 4
[3] P312: IF
SWALLOWED: Call a
POISON CENTER or
doctor/physician if you
feel unwell. P330:

Rinse mouth.[3]

_ . P273: Avoid release to
Very toxic to aquatic )
] o ] ] ] Acute Category 1, the environment.
Aquatic Toxicity life with long-lasting

Chronic Category 1 P391: Collect spillage.
effects.[3]

[3]

lll. Standard Operating Procedures for Handling

Adherence to the following procedural steps is critical for the safe handling of Edivoxetine
Hydrochloride.

Preparation and Handling:

» Designated Area: All handling of Edivoxetine Hydrochloride should occur in a designated
area, such as a chemical fume hood, to minimize exposure.

o Hand Hygiene: Wash hands thoroughly with soap and water before donning and after doffing
PPE.[2]

e Donning PPE: Put on all required PPE in the correct order before entering the handling area.

» Weighing and Aliquoting: When weighing or preparing solutions, use a containment system
like a ventilated balance enclosure or a chemical fume hood to prevent the dispersal of
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powder.

e Avoid Dust and Aerosol Formation: Handle the compound gently to avoid creating dust or
aerosols.[3]

Emergency Procedures:

e Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
holding the eyelids open. Seek prompt medical attention.[3]

» Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly
with water.[3]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek
medical attention.

« Ingestion: If swallowed, rinse the mouth with water. Call a poison control center or seek
immediate medical advice.[3]

IV. Spill Management Workflow

In the event of a spill, a clear and immediate response is crucial to contain the contamination
and ensure the safety of laboratory personnel.
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Caption: Workflow for managing a chemical spill.
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V. Storage and Disposal Plan

Proper storage and disposal are essential to maintain the integrity of the compound and protect
the environment.

Storage:
o Container: Keep the container tightly sealed.[3]

e Environment: Store in a cool, well-ventilated area, away from direct sunlight and sources of
ignition.[3]

o Temperature: For the powder form, store at -20°C. If in solvent, store at -80°C.[3]

e Incompatibilities: Avoid storage with strong acids/alkalis and strong oxidizing/reducing
agents.[3]

Disposal:

» Waste Classification: Edivoxetine Hydrochloride is classified as hazardous waste due to its
toxicity to aquatic life.[3]

e Procedure: Dispose of the contents and container at an approved waste disposal plant.[3]
Do not dispose of it down the drain or in the regular trash.

» Decontamination: All equipment and surfaces that come into contact with the compound
must be thoroughly decontaminated before reuse or disposal.

e Regulatory Compliance: All disposal activities must comply with local, state, and federal
regulations for hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Edivoxetine
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b579997#personal-protective-equipment-for-handling-
edivoxetine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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